Perfluorooctyl phosphate
Perfluorooctyl phosphate
Perfluorooctyl phosphate is a monoalkyl phosphate that is 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctan-1-ol in which the hydroxyl hydrogen is substituted by a phosphate group. It has a role as an environmental contaminant and a xenobiotic. It is a monoalkyl phosphate and an organofluorine compound.
Brand Name:
Vulcanchem
CAS No.:
57678-01-0
VCID:
VC21174247
InChI:
InChI=1S/C8H6F13O4P/c9-3(10,1-2-25-26(22,23)24)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h1-2H2,(H2,22,23,24)
SMILES:
C(COP(=O)(O)O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Molecular Formula:
C8H6F13O4P
Molecular Weight:
444.08 g/mol
Perfluorooctyl phosphate
CAS No.: 57678-01-0
Cat. No.: VC21174247
Molecular Formula: C8H6F13O4P
Molecular Weight: 444.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Perfluorooctyl phosphate is a monoalkyl phosphate that is 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctan-1-ol in which the hydroxyl hydrogen is substituted by a phosphate group. It has a role as an environmental contaminant and a xenobiotic. It is a monoalkyl phosphate and an organofluorine compound. |
|---|---|
| CAS No. | 57678-01-0 |
| Molecular Formula | C8H6F13O4P |
| Molecular Weight | 444.08 g/mol |
| IUPAC Name | 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C8H6F13O4P/c9-3(10,1-2-25-26(22,23)24)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h1-2H2,(H2,22,23,24) |
| Standard InChI Key | FZTRDYSPWWJCOF-UHFFFAOYSA-N |
| SMILES | C(COP(=O)(O)O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
| Canonical SMILES | C(COP(=O)(O)O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
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